Cas no 2171834-37-8 (2-5-(2-fluoro-4-methylphenyl)-2-methylphenylethan-1-amine)

• Product Name: 2-5-(2-fluoro-4-methylphenyl)-2-methylphenylethan-1-amine
• CAS No: 2171834-37-8
• MF: C₁₆H₁₈FN
• MW: 243.319227695465
• CID: 6585696
• PubChem ID: 165524159
• Update Time: 2025-11-06

2-5-(2-fluoro-4-methylphenyl)-2-methylphenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-5-(2-fluoro-4-methylphenyl)-2-methylphenylethan-1-amine
• 2-[5-(2-fluoro-4-methylphenyl)-2-methylphenyl]ethan-1-amine
• 2171834-37-8
• EN300-1586808

• Inchi： 1S/C16H18FN/c1-11-3-6-15(16(17)9-11)14-5-4-12(2)13(10-14)7-8-18/h3-6,9-10H,7-8,18H2,1-2H3
• InChI Key： XRJCISCWHJZLCQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C1C=CC(C)=C(C=1)CCN

Computed Properties

• Exact Mass: 243.142327740g/mol
• Monoisotopic Mass: 243.142327740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on 2-5-(2-fluoro-4-methylphenyl)-2-methylphenylethan-1-amine

Introduction to 2-5-(2-fluoro-4-methylphenyl)-2-methylphenylethan-1-amine (CAS No. 2171834-37-8)

2-5-(2-fluoro-4-methylphenyl)-2-methylphenylethan-1-amine, identified by the CAS number 2171834-37-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of aromatic amines characterized by a unique structural framework, which includes fluoro and methyl substituents on a phenyl ring. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The molecular structure of 2-5-(2-fluoro-4-methylphenyl)-2-methylphenylethan-1-amine consists of an ethylamine backbone connected to a biphenyl moiety, where one phenyl ring is substituted with a fluoro group at the 2-position and a methyl group at the 4-position, while the other phenyl ring carries two methyl groups at the 2- and 5-positions. This specific arrangement of substituents contributes to the compound's reactivity and potential interactions with biological targets. The fluoro group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug molecules, while the methyl groups can influence electronic properties and steric hindrance.

In recent years, there has been growing interest in developing novel pharmaceutical agents that leverage the unique properties of aromatic amines. The compound 2-5-(2-fluoro-4-methylphenyl)-2-methylphenylethan-1-amine has been studied for its potential applications in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in these conditions. For instance, its structural similarity to known pharmacophores has prompted researchers to investigate its potential as a scaffold for developing new drugs with improved efficacy and selectivity.

The synthesis of 2-5-(2-fluoro-4-methylphenyl)-2-methylphenylethan-1-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex molecular framework efficiently. The use of fluorinated intermediates has been particularly crucial in achieving the desired substitution pattern on the phenyl rings. These synthetic strategies not only highlight the compound's complexity but also demonstrate the sophistication of modern chemical synthesis techniques.

From a medicinal chemistry perspective, the pharmacological profile of 2-5-(2-fluoro-4-methylphenyl)-2-methylphenylethan-1-amine is of great interest. The fluoro group can modulate pharmacokinetic properties by influencing lipophilicity and metabolic clearance rates, while the methyl groups can affect binding interactions by introducing steric bulk or electronic effects. These features make it an attractive candidate for structure-based drug design (SBDD) and computationally guided optimization. High-throughput screening (HTS) and virtual screening (VS) approaches have been utilized to identify potential binding partners and assess the compound's interaction with biological targets.

Recent advancements in biocatalysis and green chemistry have also contributed to the sustainable production of 2-5-(2-fluoro-4-methylphenyl)-2-methylphenylethan-1-amine. Enzymatic methods have been explored as alternative synthetic routes to traditional chemical approaches, offering higher selectivity and reduced environmental impact. Additionally, solvent-free reactions and microwave-assisted synthesis have been investigated to improve reaction efficiency and yield. These innovations align with global efforts to promote sustainable pharmaceutical manufacturing practices.

The biological evaluation of 2-5-(2-fluoro-4-methylphenyl)-2-methylphenylethan-1-amine has revealed promising results in preclinical models. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, animal studies have shown potential therapeutic effects in models of pain and neuroinflammation. These findings support further development efforts aimed at translating this compound into clinical applications for treating chronic inflammatory diseases.

The future direction of research on CAS No. 2171834-37-8 involves optimizing its chemical structure for enhanced pharmacological activity while minimizing potential side effects. Collaborative efforts between chemists, biologists, and clinicians will be essential in advancing this compound through preclinical testing and eventual clinical trials. Regulatory considerations will also play a critical role in ensuring compliance with safety standards as development progresses.

In conclusion, 2-fluoro- 4-methyl- biphenyl- ethanamine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis showcases modern chemical techniques, while its pharmacological profile suggests potential therapeutic applications across multiple disease areas. Continued research efforts are warranted to fully explore its medical value.